Cas no 2138221-20-0 (5-{(benzyloxy)carbonylamino}cyclooctane-1-carboxylic acid)

• Product Name: 5-{(benzyloxy)carbonylamino}cyclooctane-1-carboxylic acid
• CAS No: 2138221-20-0
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 6340835
• PubChem ID: 165799965
• Update Time: 2025-05-25

5-{(benzyloxy)carbonylamino}cyclooctane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{(benzyloxy)carbonylamino}cyclooctane-1-carboxylic acid
• 5-{[(benzyloxy)carbonyl]amino}cyclooctane-1-carboxylic acid
• 2138221-20-0
• EN300-1131892

• Inchi： 1S/C17H23NO4/c19-16(20)14-8-4-10-15(11-5-9-14)18-17(21)22-12-13-6-2-1-3-7-13/h1-3,6-7,14-15H,4-5,8-12H2,(H,18,21)(H,19,20)
• InChI Key： SPWRASLYBJABAG-UHFFFAOYSA-N
• SMILES： OC(C1CCCC(CCC1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 305.16270821g/mol
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.6Ų

Additional information on 5-{(benzyloxy)carbonylamino}cyclooctane-1-carboxylic acid

Comprehensive Overview of 5-{(benzyloxy)carbonylamino}cyclooctane-1-carboxylic acid (CAS No. 2138221-20-0)

The compound 5-{(benzyloxy)carbonylamino}cyclooctane-1-carboxylic acid (CAS No. 2138221-20-0) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a cyclooctane backbone and a benzyloxycarbonyl (Cbz) protecting group, makes it a valuable intermediate in peptide synthesis and drug development. Researchers are increasingly exploring its applications due to its stability and reactivity under controlled conditions.

One of the most searched questions in the field of organic chemistry is: "What are the applications of Cbz-protected amino acids?" This compound addresses this query directly, as the benzyloxycarbonyl group is widely used to protect amines during peptide synthesis. The cyclooctane ring adds steric complexity, which can influence the conformational properties of resulting peptides or small-molecule drugs. This aligns with the growing interest in macrocyclic compounds and their role in targeting challenging biological pathways.

From an SEO perspective, keywords like "CAS 2138221-20-0 supplier", "Cbz-protected cyclooctane derivatives", and "peptide synthesis intermediates" are highly relevant. These terms reflect the commercial and research demand for such compounds. The compound’s versatility also ties into trending topics like "green chemistry", as researchers seek efficient, low-waste methods to synthesize complex intermediates like this one.

The synthesis of 5-{(benzyloxy)carbonylamino}cyclooctane-1-carboxylic acid typically involves multi-step organic reactions, including carboxylation and Cbz-group introduction. Its purity and yield are critical for downstream applications, which is why analytical techniques like HPLC and NMR are often employed for quality control. This emphasis on precision resonates with the broader scientific community’s focus on reproducibility and data integrity.

Another hot topic in the scientific community is the optimization of synthetic routes for rare intermediates. Here, this compound serves as a case study for innovative strategies, such as catalytic hydrogenation or enzymatic protection/deprotection methods. Such approaches are frequently discussed in forums and publications, highlighting the intersection of traditional organic synthesis and cutting-edge biotechnology.

In summary, 5-{(benzyloxy)carbonylamino}cyclooctane-1-carboxylic acid (CAS No. 2138221-20-0) is a compound of high relevance in modern chemistry. Its structural features and applications align with current research trends, making it a subject of interest for both academic and industrial scientists. By focusing on its synthesis, properties, and potential uses, this overview provides a comprehensive resource for professionals seeking detailed information on this niche but impactful molecule.